5-(4-Nitro-[1,2,3]triazol-2-ylmethyl)-furan-2-carboxylic acid methyl ester

• Molecular Formula: C9H8N4O5
• Molecular Weight: 252.18 g/mol
• IUPAC Name: methyl 5-[(4-nitrotriazol-2-yl)methyl]furan-2-carboxylate
• InChI: InChI=1S/C9H8N4O5/c1-17-9(14)7-3-2-6(18-7)5-12-10-4-8(11-12)13(15)16/h2-4H,5H2,1H3
• InChI Key: WYJUJECMTIFTFA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)CN2N=CC(=N2)[N+](=O)[O-]

Description

5-(4-Nitro-[1,2,3]triazol-2-ylmethyl)-furan-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C9H8N4O5 and its molecular weight is 252.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of 4-nitro-2H-[1,2,3]triazole (1.50 g, 13.15 mmol) in acetone (26.3 mL) was treated with 5-chloromethyl-furan-2-carboxylic acid methyl ester (2.66 g, 14.47 mmol) followed by K2CO3 (9.18 g, 65.75 mmol) and TBA bromide (848 mg, 2.63 mmol). The reaction mixture was stirred at rt overnight. The solvent was removed under reduced pressure, water (50 mL) was added and the product was extracted with EA (3×30 mL) and the combined org. extracts were dried over MgSO4, filtered, and the solvents were removed under reduced pressure. Purification of the residue by FC (50:50 hept-EA) gave the title compound as a yellow oil: TLC:rf (50:50 hept-EA)=0.22. LC-MS-conditions 02: tR=0.90 min.

Synthesis routes and methods II

Procedure details